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Introduction

The ilicicolins are a class of structurally related natural products derived from fungi, such as
Cylindrocladium iliciola and Gliocadium roseum.[1] This technical guide provides an in-depth
overview of the biological activities of the ilicicolin family, with a primary focus on the most
extensively studied analog, llicicolin H. While data on other analogs such as llicicolin C, F, J,
and K is limited, this document consolidates the available information to present a
comprehensive resource on this promising class of antifungal agents. llicicolins exhibit a potent
and broad-spectrum antifungal activity, making them a subject of significant interest for the
development of novel therapeutics.[2][3]

Mechanism of Action: Inhibition of Mitochondrial
Respiration

The primary molecular target of the ilicicolin family is the mitochondrial cytochrome bcl
complex, also known as Complex Il of the electron transport chain.[1][2] llicicolin H specifically
binds to the Qn (quinone reduction) site of this complex. This binding action effectively halts the
electron transfer process, leading to an inhibition of mitochondrial respiration and,
consequently, fungal cell death. This targeted mechanism of action is distinct from that of major
existing classes of antifungal drugs, presenting a valuable avenue for combating drug-resistant
fungal strains.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b2882119?utm_src=pdf-custom-synthesis
https://www.benchchem.com/pdf/Ilicicolin_C_and_its_Analogs_A_Technical_Review_of_Novel_Bioactivities.pdf
https://www.researchgate.net/publication/262883169_Antifungal_Spectrum_In_Vivo_Efficacy_and_Structure-Activity_Relationship_of_Ilicicolin_H
https://pubmed.ncbi.nlm.nih.gov/24900384/
https://pubmed.ncbi.nlm.nih.gov/24900384/
https://www.benchchem.com/product/b2882119#biological-activity-of-ilicicolin-f-and-its-analogs
https://www.benchchem.com/product/b2882119#biological-activity-of-ilicicolin-f-and-its-analogs
https://www.benchchem.com/product/b2882119#biological-activity-of-ilicicolin-f-and-its-analogs
https://www.benchchem.com/product/b2882119#biological-activity-of-ilicicolin-f-and-its-analogs
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b2882119?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2882119?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2882119?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

